Cas no 1341767-08-5 (4-Phenoxyazepane)

• Product Name: 4-Phenoxyazepane
• CAS No: 1341767-08-5
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6411385
• PubChem ID: 63905162
• Update Time: 2025-06-13

4-Phenoxyazepane Chemical and Physical Properties

Names and Identifiers

• 4-phenoxyazepane
• EN300-2667962
• AKOS013219920
• 1341767-08-5
• 4-Phenoxyazepane

• Inchi： 1S/C12H17NO/c1-2-5-11(6-3-1)14-12-7-4-9-13-10-8-12/h1-3,5-6,12-13H,4,7-10H2
• InChI Key： HLVVZNUEBPUOMS-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1CCNCCC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Phenoxyazepane

Introduction to 4-Phenoxyazepane (CAS No. 1341767-08-5)

4-Phenoxyazepane, with the Chemical Abstracts Service (CAS) number 1341767-08-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azepanes, which are seven-membered heterocyclic compounds containing a nitrogen atom. The presence of a phenoxy group in its structure imparts unique chemical and biological properties, making it a valuable candidate for various applications, particularly in drug discovery and development.

The chemical structure of 4-Phenoxyazepane consists of a seven-membered azepane ring with a phenoxy substituent attached at the 4-position. This specific arrangement of functional groups provides the compound with a combination of lipophilic and hydrophilic properties, which are crucial for its biological activity and pharmacokinetic behavior. The phenoxy group, in particular, is known to enhance the compound's ability to interact with biological targets, such as receptors and enzymes.

In recent years, 4-Phenoxyazepane has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many drugs used in the treatment of various diseases, including cardiovascular disorders, neurological conditions, and psychiatric disorders. Research has shown that 4-Phenoxyazepane can selectively bind to specific GPCRs, thereby modulating their activity and potentially leading to therapeutic benefits.

Beyond its interactions with GPCRs, 4-Phenoxyazepane has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a critical role in many diseases, including arthritis, asthma, and inflammatory bowel disease. Studies have demonstrated that 4-Phenoxyazepane can inhibit the production of pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. This makes it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 4-Phenoxyazepane have also been extensively studied. Its lipophilic nature allows it to cross biological membranes easily, which is essential for its absorption and distribution in the body. Additionally, the compound has been shown to have good metabolic stability and low toxicity, making it suitable for long-term use in therapeutic applications. These favorable pharmacokinetic properties have contributed to its potential as a lead compound in drug discovery programs.

In the context of drug development, 4-Phenoxyazepane has been evaluated in preclinical studies for its safety and efficacy. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For instance, preclinical trials have shown that 4-Phenoxyazepane can effectively reduce pain and inflammation in animal models of arthritis, suggesting its potential as an analgesic and anti-inflammatory agent.

The synthesis of 4-Phenoxyazepane involves several steps that are well-documented in the literature. The most common synthetic route involves the reaction of 4-bromophenol with an appropriate azepane precursor under controlled conditions. This process requires careful optimization to ensure high yields and purity of the final product. The availability of efficient synthetic methods has facilitated the production of large quantities of 4-Phenoxyazepane, which is essential for both research and commercial purposes.

In addition to its therapeutic potential, 4-Phenoxyazepane has also been explored for its use as a research tool in biochemical and pharmacological studies. Its ability to selectively modulate specific biological targets makes it a valuable probe for investigating the function and regulation of these targets. For example, it has been used to study the role of GPCRs in cellular signaling pathways and to identify new drug targets for various diseases.

The future prospects for 4-Phenoxyazepane are promising. Ongoing research continues to uncover new applications and mechanisms of action for this compound. As our understanding of its biological properties deepens, it is likely that more advanced derivatives will be developed with enhanced therapeutic potential. The combination of its unique chemical structure, favorable pharmacokinetic properties, and broad range of biological activities positions 4-Phenoxyazepane as a key player in the field of medicinal chemistry.

In conclusion, 4-Phenoxyazepane (CAS No. 1341767-08-5) is a versatile compound with significant potential in both research and therapeutic applications. Its ability to modulate GPCRs, reduce inflammation, and interact with other biological targets makes it an attractive candidate for further investigation and development. As research progresses, it is expected that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and developing new treatments.